Cas no 2439-38-5 (L-Isoleucine, N,N-dimethyl-)

• Product Name: L-Isoleucine, N,N-dimethyl-
• CAS No: 2439-38-5
• MF: C₈H₁₇NO₂
• MW: 159.2260825634
• CID: 1417462
• PubChem ID: 11768849
• Update Time: 2025-04-20

L-Isoleucine, N,N-dimethyl- Chemical and Physical Properties

Names and Identifiers

• L-Isoleucine, N,N-dimethyl-
• (2S,3S)-2-(dimethylamino)-3-methylpentanoic acid
• 2439-38-5
• SCHEMBL196730
• N,N-dimethyl isoleucine
• DTXSID80472069
• n,n-dimethylisoleucine

• Inchi： 1S/C8H17NO2/c1-5-6(2)7(8(10)11)9(3)4/h6-7H,5H2,1-4H3,(H,10,11)/t6-,7-/m0/s1
• InChI Key： OQJJVXKMPUJFJK-BQBZGAKWSA-N
• SMILES： OC([C@H]([C@@H](C)CC)N(C)C)=O

Computed Properties

• Exact Mass: 159.12601
• Monoisotopic Mass: 159.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• PSA: 40.54

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives